GSK2981278
GSK2981278
GSK-2981278 is under investigation in clinical trial NCT03004846 (A Study of GSK2981278 Ointment in Subjects With Plaque Psoriasis).
Brand Name:
Vulcanchem
CAS No.:
1474110-21-8
VCID:
VC0529415
InChI:
InChI=1S/C25H35NO5S/c1-4-20-5-7-23(8-6-20)26(16-19(2)3)32(28,29)24-9-10-25(22(15-24)17-27)31-18-21-11-13-30-14-12-21/h5-10,15,19,21,27H,4,11-14,16-18H2,1-3H3
SMILES:
CCC1=CC=C(C=C1)N(CC(C)C)S(=O)(=O)C2=CC(=C(C=C2)OCC3CCOCC3)CO
Molecular Formula:
C25H35NO5S
Molecular Weight:
461.6 g/mol
GSK2981278
CAS No.: 1474110-21-8
Cat. No.: VC0529415
Molecular Formula: C25H35NO5S
Molecular Weight: 461.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | GSK-2981278 is under investigation in clinical trial NCT03004846 (A Study of GSK2981278 Ointment in Subjects With Plaque Psoriasis). |
|---|---|
| CAS No. | 1474110-21-8 |
| Molecular Formula | C25H35NO5S |
| Molecular Weight | 461.6 g/mol |
| IUPAC Name | N-(4-ethylphenyl)-3-(hydroxymethyl)-N-(2-methylpropyl)-4-(oxan-4-ylmethoxy)benzenesulfonamide |
| Standard InChI | InChI=1S/C25H35NO5S/c1-4-20-5-7-23(8-6-20)26(16-19(2)3)32(28,29)24-9-10-25(22(15-24)17-27)31-18-21-11-13-30-14-12-21/h5-10,15,19,21,27H,4,11-14,16-18H2,1-3H3 |
| Standard InChI Key | LZLBRISQTJVZNP-UHFFFAOYSA-N |
| SMILES | CCC1=CC=C(C=C1)N(CC(C)C)S(=O)(=O)C2=CC(=C(C=C2)OCC3CCOCC3)CO |
| Canonical SMILES | CCC1=CC=C(C=C1)N(CC(C)C)S(=O)(=O)C2=CC(=C(C=C2)OCC3CCOCC3)CO |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator